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Compound of Interest

Compound Name: Neopinone

Cat. No.: B3269370 Get Quote

Essential Safety and Handling Guide for
Neopinone
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of Neopinone, a key intermediate in the biosynthesis of codeine and morphine.[1] Adherence

to these guidelines is essential to ensure the safety of laboratory personnel and the integrity of

research. Neopinone is a morphinane alkaloid and should be handled with the care required

for potent opioid compounds.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Globally Harmonized System (GHS) classification for Neopinone is not readily

available, its structural similarity to other opioid alkaloids necessitates a cautious approach.

The following PPE is mandatory when handling Neopinone to minimize exposure risk.

Table 1: Recommended Personal Protective Equipment for Handling Neopinone
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PPE Component Specification Rationale

Gloves
Double-gloving with nitrile

gloves

Prevents skin contact and

absorption. The outer glove

should be removed

immediately after handling.

Eye Protection
Chemical safety goggles or a

face shield

Protects eyes from splashes or

airborne particles of the

compound.

Lab Coat
A disposable, fluid-resistant lab

coat

Prevents contamination of

personal clothing.

Respiratory Protection
A NIOSH-approved respirator

with an appropriate cartridge

Recommended when handling

the powder outside of a

certified chemical fume hood to

prevent inhalation.

Safe Handling and Storage Protocols
Proper handling and storage are critical to maintaining the stability of Neopinone and ensuring

a safe laboratory environment.

Experimental Protocol: Standard Handling Procedure
Preparation: Before handling Neopinone, ensure all required PPE is correctly donned.

Prepare the workspace within a certified chemical fume hood to minimize inhalation

exposure.

Weighing and Aliquoting: Conduct all weighing and aliquoting of Neopinone powder within

the fume hood. Use dedicated spatulas and weighing boats.

In-use: When using Neopinone in solution, handle it with the same level of precaution as the

solid form. Avoid generating aerosols.

Post-handling: After handling, decontaminate all surfaces and equipment with an appropriate

solvent (e.g., 70% ethanol). Dispose of all contaminated disposable materials as hazardous

waste. Remove and dispose of the outer pair of gloves before leaving the fume hood.
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Table 2: Storage Conditions for Neopinone

Parameter Recommended Condition

Temperature Store in a cool, dry place.

Light Protect from light to prevent degradation.

Atmosphere
Store under an inert atmosphere (e.g., argon or

nitrogen) if possible.

Security

Store in a locked, secure location to prevent

unauthorized access, as is standard for opioid

compounds.[2][3]

Disposal Plan
The disposal of Neopinone and its contaminated waste must be handled in accordance with

institutional and local regulations for hazardous chemical and pharmaceutical waste.

Operational Plan: Step-by-Step Disposal Guidance
Segregation: Segregate all Neopinone-contaminated waste, including gloves, vials, and

pipette tips, into a clearly labeled hazardous waste container.

Deactivation (if required by institution): For unused bulk quantities, consult your institution's

environmental health and safety (EHS) office for specific deactivation protocols. A common

method for opioid disposal involves mixing the compound with an inert, non-palatable

substance like cat litter or activated charcoal before disposal.[2][3][4]

Containerization: Ensure the hazardous waste container is securely sealed and properly

labeled with the contents and associated hazards.

Pickup and Disposal: Arrange for the pickup and disposal of the hazardous waste by a

certified waste management contractor.

Physical and Chemical Properties
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Understanding the physical and chemical properties of Neopinone is fundamental to its safe

handling and use in experiments.

Table 3: Physical and Chemical Data of Neopinone

Property Value Source

Molecular Formula C18H19NO3 [1]

Molecular Weight 297.3 g/mol [1]

Appearance Solid (form may vary) N/A

Solubility

Data not readily available;

likely soluble in organic

solvents.

N/A

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Neopinone from

receipt to disposal.
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Caption: Workflow for the safe handling of Neopinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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